Cas no 84323-36-4 (4H-1-Benzopyran-4-one,3,7-dihydroxy-5,6-dimethoxy-2-phenyl-)

4H-1-Benzopyran-4-one,3,7-dihydroxy-5,6-dimethoxy-2-phenyl- structure
84323-36-4 structure
Product Name:4H-1-Benzopyran-4-one,3,7-dihydroxy-5,6-dimethoxy-2-phenyl-
CAS No:84323-36-4
MF:C17H14O6
MW:314.289465427399
CID:729590
PubChem ID:5385026
Update Time:2025-04-19

4H-1-Benzopyran-4-one,3,7-dihydroxy-5,6-dimethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3,7-dihydroxy-5,6-dimethoxy-2-phenyl-
    • 3,7-dihydroxy-5,6-dimethoxy-2-phenylchromen-4-one
    • 84323-36-4
    • FLAVONE,6-DIMETHOXY-3,7-DIHYDROXY
    • NSC-374905
    • 3,7-Dihydroxy-5,6-dimethoxyflavone
    • 3,7-Dihydroxy-5,6-dimethoxy-2-phenyl-4H-1-benzopyran-4-one
    • LMPK12112806
    • NSC374905
    • DTXSID70419620
    • Inchi: 1S/C17H14O6/c1-21-16-10(18)8-11-12(17(16)22-2)13(19)14(20)15(23-11)9-6-4-3-5-7-9/h3-8,18,20H,1-2H3
    • InChI Key: JQVMODDCULNOHN-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=C(C(C2C(=C(C(=CC1=2)O)OC)OC)=O)O

Computed Properties

  • Exact Mass: 314.079038
  • Monoisotopic Mass: 314.079038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.424
  • Boiling Point: 557°C at 760 mmHg
  • Flash Point: 208.9°C
  • Refractive Index: 1.655
  • PSA: 89.13000
  • LogP: 2.88840
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